Cas no 2137943-13-4 ([2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine)

• Product Name: [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine
• CAS No: 2137943-13-4
• MF: C₁₀H₂₂F₂N₂
• MW: 208.291889667511
• CID: 6244194
• PubChem ID: 165842299
• Update Time: 2025-10-22

[2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(methylamino)propyl](methyl)pentylamine
• EN300-789228
• 2137943-13-4
• [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine

• Inchi： 1S/C10H22F2N2/c1-4-5-6-7-14(3)9-10(11,12)8-13-2/h13H,4-9H2,1-3H3
• InChI Key： SKAJOGQQOWEQJC-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(C)CCCCC)F

Computed Properties

• Exact Mass: 208.17510503g/mol
• Monoisotopic Mass: 208.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Additional information on [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine

Comprehensive Analysis of [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine (CAS No. 2137943-13-4)

The compound [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine (CAS No. 2137943-13-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This fluorinated amine derivative stands out for its molecular stability and bioavailability, making it a subject of interest for researchers exploring novel drug delivery systems and biochemical interactions. With the rise of precision medicine and targeted therapies, compounds like this are increasingly studied for their ability to modulate specific biological pathways.

One of the key features of [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine is its fluorine substitution pattern, which enhances its lipophilicity and metabolic stability. These attributes are critical in the development of next-generation therapeutics, particularly in areas such as central nervous system (CNS) disorders and oncology. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its amine functionality and difluoroalkyl chain to create derivatives with tailored properties.

In the context of green chemistry, [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine is being evaluated for its synthetic efficiency and environmental impact. As the industry shifts toward sustainable practices, the demand for high-yield, low-waste synthetic routes has grown. This compound's modular structure allows for versatile applications while minimizing hazardous byproducts, aligning with global trends in eco-friendly chemical production.

The pharmacokinetic profile of [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine is another area of active research. Its absorption, distribution, metabolism, and excretion (ADME) properties are being studied to assess its suitability for oral formulations and topical applications. Given the growing interest in personalized medicine, understanding how such compounds interact with biological systems is paramount. Recent studies suggest that its fluorine atoms may play a role in enhancing membrane permeability, a feature highly sought after in drug design.

From a commercial perspective, [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine is gaining traction as a specialty chemical in the fine chemicals market. Its high purity and consistent quality make it a reliable choice for contract manufacturing organizations (CMOs) and research institutions. The compound's CAS No. 2137943-13-4 serves as a unique identifier, ensuring traceability and compliance with regulatory standards such as REACH and GMP.

In summary, [2,2-Difluoro-3-(methylamino)propyl](methyl)pentylamine represents a promising candidate for advancing chemical innovation and therapeutic development. Its multifunctional design and adaptability position it at the forefront of cutting-edge research, addressing both current challenges and future opportunities in the field.